molecular formula N B1220827 Niobium CAS No. 7440-03-1

Niobium

Cat. No. B1220827
CAS RN: 7440-03-1
M. Wt: 92.9064 g/mol
InChI Key: GUCVJGMIXFAOAE-UHFFFAOYSA-N
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Description

Niobium, a transition metal, is noted for its unique physical and chemical properties, making it significant in various scientific and industrial applications. Despite extensive research over the past 75 years, there remains inconsistent and insufficient information regarding niobium oxides, necessitating a comprehensive understanding of its physical properties and applications in areas like catalysis and memristors (Nico, Monteiro, & Graça, 2016).

Synthesis Analysis

Niobium's synthesis methods are diverse. For instance, the synthesis of niobium oxyfluoride, Nb2O2F3, through the reaction of Nb with SnO and SnF2, demonstrates complex structural, magnetic, and electronic transitions (Tran et al., 2015). Similarly, the creation of niobium(V) silicate, Rb2(Nb2O4)(Si2O6).H2O, via high-temperature, high-pressure hydrothermal methods, showcases the versatility in synthesizing niobium compounds (Tasi et al., 2008).

Molecular Structure Analysis

The molecular structure of niobium compounds, such as Nb2O2F3, displays unique phase transitions and magnetic behavior, underlining the importance of understanding the molecular arrangements and bonds within niobium compounds for their application in various fields (Tran et al., 2015).

Chemical Reactions and Properties

Niobium engages in a wide array of chemical reactions, with its compounds demonstrating significant versatility in organic synthesis and catalysis. The growing interest in niobium compounds for organic synthesis reflects their efficiency and versatility across several reaction types, emphasizing the potential for future investigations (Lacerda et al., 2013).

Physical Properties Analysis

Niobium oxides exhibit intriguing physical properties with applications in various domains, from capacitors to catalysis. The review of these properties highlights the urgent need for a deeper understanding to exploit their full potential (Nico, Monteiro, & Graça, 2016).

Scientific Research Applications

Superconducting Radio-Frequency Accelerator Cavities

Niobium plays a crucial role in particle accelerators. Its application in superconducting radio-frequency (SRF) accelerator cavities is significant due to its cost-effectiveness in terms of both initial capital outlay and ongoing operating expenses. Transforming the cavity interior surface from niobium to δ niobium nitride (δNbN) has been proposed as a promising approach to raising the operating temperature, which can potentially reduce electricity costs significantly (Singaravelu et al., 2011).

Superconductivity

Niobium is extensively researched for its superconducting properties. It is a type-I superconductor in its pure form and becomes a type-II superconductor when subjected to disorder such as impurities or defects. Its high superconducting transition temperature makes it extremely valuable for applications in powerful magnets and quantum computing (Prozorov et al., 2022).

Medical Isotope Production

Niobium's role in the production of medically relevant radioisotopes is significant. Proton induced reactions on Nb targets are crucial for applications in accelerator and reactor technology, as well as for dose estimation in Positron Emission Tomography (PET) targetry. Niobium's utility as a monoisotopic element makes it an ideal target material for testing nuclear reaction theories (Ditrói et al., 2008; Ditrói et al., 2009).

Steel Industry

Niobium is added to a wide range of steels to improve their processing, microstructure, properties, and performance. Over the past two decades, the addition of niobium has allowed the development of new steels with attractive properties, enhancing the performance of traditional steels such as ferritic stainless steels (DeArdo, 2003).

Oxidation Resistance

The resistance to oxidation of niobium treated by high-temperature nitrogen Plasma Based Ion Implantation (HTPBII) is an area of active research. Niobium's properties are enhanced by this treatment, leading to the formation of thick nitride layers with properties like high hardness and strength, as well as superior resistance against oxidation (Oliveira et al., 2017).

Catalysis

Niobium acts as a catalytic promoting agent in many industrial processes. Its rich complex chemistry and ability to form a wide range of compounds make it a key component in various catalytic systems (Guerrero-Pérez, 2020).

Nanostructured Nb-based Oxides for Energy Storage

Nanostructured niobium-based oxides are emerging as prominent materials for batteries, supercapacitors, and fuel cell technologies. Their high potential window, rich redox chemistry, and chemical stability under acid conditions make them very promising electrode materials (Yan et al., 2016).

properties

IUPAC Name

niobium
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InChI

InChI=1S/Nb
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InChI Key

GUCVJGMIXFAOAE-UHFFFAOYSA-N
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Canonical SMILES

[Nb]
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Molecular Formula

Nb
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DSSTOX Substance ID

DTXSID4052479
Record name Niobium
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Molecular Weight

92.90637 g/mol
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Physical Description

Dry Powder; Other Solid; Pellets or Large Crystals, Shiny, soft, ductile metal that develops a bluish cast after oxidizing in air at room temperature over a long time or after heating to 200 deg C; [http://periodic.lanl.gov/elements/41.html]
Record name Niobium
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Product Name

Niobium

CAS RN

7440-03-1, 53373-50-5
Record name Niobium
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Record name Niobium
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Record name Niobium, isotope of mass 106
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Synthesis routes and methods

Procedure details

NbxCe1-xO2 where x is from about 0.02 to about 0.05 was prepared by the following procedure. A solution of niobium ethoxide was prepared in n-butanol solvent in a low moisture and low oxygen environment to prevent hydrolysis of the niobium ethoxide with moisture present in the air. A partial solution/emulsion of cerium (III) 2-ethyl hexanoate in n-butanol was prepared. Then, the niobium ethoxide solution is admixed with the cerium 2-ethyl hexanoate solution/emulsion in an amount to provide a desired solid solution of about 2 to 5 mole percent niobium dopant. Then, the solution/emulsion mixture was then dried at about 110° C. in air to begin to transform the gel into powder. Next, the dried material was thermally decomposed by calcination at about 650° C. in air to form the solid solution of metal oxides powder agglomerate. The metal oxide powder was then deagglomerated by high frequency vibration through sonication in a MEK-ethanol solution containing a small amount of fish oil to result in an average particle size powder of about 0.8 microns.
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Citations

For This Compound
730,000
Citations
AJ DeArdo - International Materials Reviews, 2003 - Taylor & Francis
… Although the bene ts of niobium additions to low carbon steel had been known since the … of niobium, in fact, the rst success- was not until 1958 that the rst heat of niobium microalloyed …
Number of citations: 371 www.tandfonline.com
K Tanabe - Catalysis Today, 2003 - Elsevier
… 5 ·nH 2 O) and niobium phosphate which are … , niobium oxides exhibit a pronounced effect as supports of metal and metal oxide catalysts. Mixed oxides containing niobium and niobium …
Number of citations: 513 www.sciencedirect.com
C Nico, T Monteiro, MPF Graça - Progress in Materials Science, 2016 - Elsevier
… niobium oxides, but there is still many contradictory, inconsistent and insufficient information on these metal oxides. This review will begin by describing the niobium … the several niobium …
Number of citations: 481 www.sciencedirect.com
JF Smith, ON Carlson, RR De Avillez - Journal of Nuclear Materials, 1987 - Elsevier
This paper is a critical review of the available phase equilibria, crystallographic, and thermodynamic data for the niobium-carbon system. The existence of two carbides is well …
Number of citations: 105 www.sciencedirect.com
AK Suri - 2017 - taylorfrancis.com
… Concentrating on niobium alone, it … niobium in our country, and with the knowledge gained, experience acquired, and, of course, extensive exposure to published litera ture on niobium, …
Number of citations: 221 www.taylorfrancis.com
N Terao - Japanese Journal of Applied Physics, 1965 - iopscience.iop.org
… Avant de préparer une couche mice de nitrures, nous avons essayé la nitruration du niobium en poudre … Le niobium en poudre que nous avons utilisé a été préparé par bombardement …
Number of citations: 110 iopscience.iop.org
I Nowak, M Ziolek - Chemical Reviews, 1999 - academia.edu
… application of niobium compounds. This review presents a broader view of niobium chemistry … properties of niobium compounds as well as their applications. The characterization of the …
Number of citations: 988 www.academia.edu
LF Mattheiss - Physical Review B, 1970 - APS
… tantalum but not the niobium calculation. The resulting niobium and tantalum Fermi surfaces … Areas and cyclotron masses of closed extremal orbits on the niobium and tantalum Fermi …
Number of citations: 380 journals.aps.org
ARG Brown, D Clark, J Eastabrook, KS Jepson - Nature, 1964 - nature.com
… A series of titanium–niobium alloys (0–25 at. per cent niobium) was prepared from spectroscopic ally pure niobium and titanium sponge (as melted hardness 85–90 Brinell hardness …
Number of citations: 186 www.nature.com
M Ziolek - Catalysis Today, 2003 - Elsevier
… niobium, which have been discovered or developed in the past few years and exhibit the potential application in heterogeneous catalysis. Niobium … the role of niobium in the prevention …
Number of citations: 480 www.sciencedirect.com

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